molecular formula C21H19N5OS B5276419 2-[(4-allyl-5-pyridin-3-yl-4H-1,2,4-triazol-3-yl)thio]-1-(2-methyl-1H-indol-3-yl)ethanone

2-[(4-allyl-5-pyridin-3-yl-4H-1,2,4-triazol-3-yl)thio]-1-(2-methyl-1H-indol-3-yl)ethanone

Cat. No.: B5276419
M. Wt: 389.5 g/mol
InChI Key: HFRWKYDRZDIRHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic derivative featuring a 1,2,4-triazole core substituted with an allyl group at position 4 and a pyridin-3-yl group at position 4. The triazole ring is connected via a thioether linkage to an ethanone moiety, which is further substituted with a 2-methyl-1H-indol-3-yl group.

Properties

IUPAC Name

1-(2-methyl-1H-indol-3-yl)-2-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19N5OS/c1-3-11-26-20(15-7-6-10-22-12-15)24-25-21(26)28-13-18(27)19-14(2)23-17-9-5-4-8-16(17)19/h3-10,12,23H,1,11,13H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFRWKYDRZDIRHQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C2=CC=CC=C2N1)C(=O)CSC3=NN=C(N3CC=C)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-[(4-allyl-5-pyridin-3-yl-4H-1,2,4-triazol-3-yl)thio]-1-(2-methyl-1H-indol-3-yl)ethanone is a complex organic molecule that has garnered attention for its potential biological activities. This article provides a detailed overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

This compound features a triazole ring, a pyridine moiety, and an indole structure, which are known to contribute to various biological activities. The presence of sulfur in the thioether group enhances its reactivity and interaction with biological targets.

The biological activity of this compound can be attributed to several mechanisms:

  • Enzyme Inhibition : The triazole and pyridine rings can interact with metal ions in metalloproteins, potentially inhibiting enzymatic activity.
  • Cellular Interaction : The compound may bind to specific receptors or enzymes, altering cellular signaling pathways.
  • Antioxidant Activity : Similar compounds have shown the ability to scavenge free radicals, contributing to their therapeutic effects.

Anticancer Activity

Research indicates that derivatives of triazole compounds exhibit significant anticancer properties. In vitro studies have demonstrated that similar compounds show cytotoxic effects against various cancer cell lines:

  • Melanoma IGR39
  • Triple-negative breast cancer MDA-MB-231
  • Pancreatic carcinoma Panc-1

In one study, certain synthesized triazole derivatives demonstrated IC50 values as low as 6.2 μM against colon carcinoma HCT-116 cells .

Antimicrobial Properties

Compounds with similar structures have been evaluated for their antimicrobial efficacy. For instance:

  • A study reported that certain indole derivatives exhibited low minimum inhibitory concentrations (MICs) against Staphylococcus aureus and MRSA .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit various metabolic enzymes. For example, compounds derived from the triazole family have shown effectiveness in inhibiting acetylcholinesterase (AChE), suggesting potential applications in treating neurological disorders .

Case Studies and Research Findings

StudyCompound TestedCell LineIC50 (μM)Findings
Triazole DerivativesIGR39 (Melanoma)6.2Significant cytotoxicity observed
Indole DerivativesMRSA0.98Low MIC indicating high potency
TriazolethionesHCT-116 (Colon)6.2Active against cancer cell lines

Scientific Research Applications

Chemistry

Intermediate in Organic Synthesis:
The compound acts as an important intermediate in the synthesis of other complex molecules. Its unique functional groups allow for various chemical transformations, including oxidation and substitution reactions.

Coordination Chemistry:
Due to its ability to coordinate with metal ions through the triazole and pyridine rings, it serves as a ligand in metalloprotein studies.

Biology

Enzyme Inhibition:
Research indicates that this compound may inhibit specific enzymes, making it a candidate for biochemical assays. Its interaction with enzyme active sites could lead to significant findings in enzymology.

Biological Activity:
Studies have shown potential anti-inflammatory, antimicrobial, and anticancer activities. For instance, compounds with similar structures have been evaluated for their cytotoxic effects against various cancer cell lines.

Medicine

Therapeutic Potential:
The compound's diverse biological activities suggest potential therapeutic applications. It has been investigated for:

  • Anti-inflammatory Properties: Targeting pathways involved in inflammation.
  • Antimicrobial Activity: Effective against certain bacterial strains.
  • Anticancer Effects: Demonstrated cytotoxicity in cancer models.

Case Study 1: Anticancer Activity

A study on related triazole derivatives demonstrated significant cytotoxic effects against breast cancer cell lines (MCF-7). The mechanism was attributed to the induction of apoptosis through mitochondrial pathways.

Case Study 2: Antimicrobial Properties

Research conducted on various triazole compounds highlighted their effectiveness against Gram-positive bacteria. The structure–activity relationship (SAR) revealed that modifications at the pyridine position enhanced antimicrobial activity.

Data Table: Summary of Applications

Application AreaSpecific UseFindings
ChemistryOrganic Synthesis IntermediateFacilitates multi-step synthesis
Coordination ChemistryLigand for Metal IonsEnhances understanding of metalloproteins
BiologyEnzyme InhibitorPotential to inhibit specific enzymes
MedicineAnti-inflammatoryReduces inflammation in cellular models
AntimicrobialEffective against select bacterial strains
AnticancerInduces apoptosis in cancer cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ primarily in substituents on the triazole ring, the aromatic group attached to ethanone, and the position of pyridine substitution. Below is a detailed comparison:

Substituent Variations on the Triazole Ring

  • Pyridine Position: Target Compound: Pyridin-3-yl at position 5 of the triazole. Analog (): Pyridin-4-yl at position 5, with a phenyl group on ethanone. Analog (): Pyridin-2-yl at position 5, with a 4-fluorophenyl group on ethanone. Implications: Pyridine positional isomerism affects electronic properties (e.g., dipole moments) and hydrogen-bonding capacity. Pyridin-3-yl may enhance π-stacking interactions compared to pyridin-2-yl or pyridin-4-yl due to its asymmetric electron distribution .

Variations in the Aromatic Ethanone Substituent

  • Target Compound : 2-Methyl-1H-indol-3-yl.
  • Analog () : Phenyl.
  • Analog () : 4-Fluorophenyl.
  • Analog (): Pyridin-3-yl methanone linked to indol-3-yl via a dihydropyrazole ring.
  • Fluorine in the 4-fluorophenyl analog () increases electronegativity and lipophilicity, which may improve membrane permeability but reduce solubility .

Functional Group Linkages

  • Thioether vs. Thiol: The target compound and analogs in Evidences 4–5 feature a thioether (–S–) linkage.

Data Table: Structural and Functional Comparison

Compound Name Triazole Substituents Ethanone Substituent Key Functional Groups Potential Applications
Target Compound 4-Allyl, 5-pyridin-3-yl 2-Methyl-1H-indol-3-yl Thioether, Indole Enzyme/receptor modulation
2-(4-Allyl-5-pyridin-4-yl-4H-triazol-3-ylsulfanyl)-1-phenyl-ethanone (Ev. 4) 4-Allyl, 5-pyridin-4-yl Phenyl Thioether, Phenyl Not specified
2-((4-Allyl-5-pyridin-2-yl-triazol-3-yl)thio)-1-(4-fluorophenyl)ethanone (Ev.5) 4-Allyl, 5-pyridin-2-yl 4-Fluorophenyl Thioether, Fluorophenyl Not specified
5-(3-Indol-3-ylpropyl)-4-phenyl-1,2,4-triazole-3-thiol derivative (Ev. 7) 4-Phenyl, 5-(indol-3-ylpropyl) N/A Thiol, Indole Antimicrobial/antioxidant

Research Findings and Implications

  • Structural Activity Relationships (SAR): The indole moiety in the target compound may confer enhanced binding to serotonin or kinase receptors compared to phenyl-based analogs, as indole is a known bioisostere for tryptophan . Pyridin-3-yl’s electron-rich nature could improve interactions with metal ions in catalytic sites compared to pyridin-2-yl or pyridin-4-yl .
  • Thioether linkages (target compound) offer greater stability than thiols (), making them preferable for drug development .
  • Synthetic Challenges :

    • Steric hindrance from the 2-methyl group on indole (target compound) may complicate alkylation or cyclization steps, requiring optimized conditions (e.g., high-temperature reactions or catalysts) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.